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Compound of Interest

Compound Name: Gka-50

Cat. No.: B041499 Get Quote

Essential Safety and Handling Guide for G-50
For Immediate Use by Laboratory Professionals

This document provides critical safety protocols and operational guidance for the handling and

disposal of Gka-50, a potent glucokinase activator. Adherence to these procedures is essential

for ensuring laboratory safety and the integrity of research outcomes.

Personal Protective Equipment (PPE)
The handling of Gka-50 requires strict adherence to standard laboratory safety protocols,

including the use of appropriate personal protective equipment. The following table summarizes

the required PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b041499?utm_src=pdf-interest
https://www.benchchem.com/product/b041499?utm_src=pdf-body
https://www.benchchem.com/product/b041499?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Equipment Specification

Eye and Face Protection Safety Glasses
Must meet standard laboratory

safety specifications.

Hand Protection Chemical-Resistant Gloves

Standard BS EN 374:2003

compliant gloves are the

minimum requirement. Inspect

gloves for integrity before each

use.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

street clothes from

contamination.

Respiratory Protection Fume Hood or Respirator

All handling of Gka-50 powder

should be conducted in a

certified chemical fume hood. If

a fume hood is not available, a

suitable respirator must be

used as determined by a risk

assessment.[1]

Operational Plan: Handling and Storage
Engineering Controls:

Work should be conducted in a well-ventilated laboratory.

A safety shower and eyewash station must be readily accessible in the laboratory.[1]

Use in a fume hood is recommended where applicable.[1]

Handling Procedures:

Before handling, ensure all required PPE is correctly worn.

Avoid direct contact with skin and eyes.
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Do not inhale dust or aerosols.

After handling, wash hands thoroughly.[1]

Storage:

Store Gka-50 at -20°C for long-term stability.

Keep the container tightly sealed in a dry, well-ventilated place.

Disposal Plan
Dispose of Gka-50 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations. Do not allow the chemical to enter drains or

watercourses.

Physical and Chemical Properties of Gka-50
The following table summarizes the key physical and chemical properties of Gka-50.

Property Value

Molecular Weight 464.51

Formula C26H28N2O6

Purity ≥98% (HPLC)

CAS Number 851884-87-2

Solubility Soluble to 100 mM in DMSO

Appearance White solid

Experimental Protocol: In Vitro Glucokinase
Activation Assay
This protocol outlines a typical experiment to assess the activation of glucokinase by Gka-50 in

a cell-based assay.
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1. Cell Culture:

Culture a suitable cell line (e.g., pancreatic β-cells or hepatocytes) in the recommended
growth medium until they reach 80-90% confluency.

2. Preparation of Gka-50 Stock Solution:

Prepare a 100 mM stock solution of Gka-50 in DMSO.
Further dilute the stock solution with the appropriate cell culture medium to achieve the
desired final concentrations for the experiment.

3. Cell Treatment:

Seed the cells in 96-well plates at a predetermined density.
After 24 hours, replace the growth medium with a medium containing various concentrations
of Gka-50.
Include a vehicle control (DMSO) and a positive control (a known glucokinase activator) in
the experimental design.

4. Glucokinase Activity Measurement:

After the desired incubation period, lyse the cells and measure the glucokinase activity using
a commercially available glucokinase activity assay kit.
The assay typically measures the rate of glucose phosphorylation, which is coupled to the
production of a detectable signal (e.g., colorimetric or fluorescent).

5. Data Analysis:

Calculate the EC50 value of Gka-50, which represents the concentration of the compound
that produces 50% of the maximal response.
Gka-50 is a potent glucokinase activator with a reported EC50 of 33 nM.

Experimental Workflow Diagram
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Caption: Workflow for in vitro glucokinase activation assay using Gka-50.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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